![molecular formula C19H22N6O2 B3571957 N-benzyl-N'-(2-furylmethyl)-6-(4-morpholinyl)-1,3,5-triazine-2,4-diamine](/img/structure/B3571957.png)
N-benzyl-N'-(2-furylmethyl)-6-(4-morpholinyl)-1,3,5-triazine-2,4-diamine
Overview
Description
N-benzyl-N'-(2-furylmethyl)-6-(4-morpholinyl)-1,3,5-triazine-2,4-diamine is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-benzyl-N'-(2-furylmethyl)-6-(4-morpholinyl)-1,3,5-triazine-2,4-diamine is not fully understood. However, studies have suggested that the compound may exert its antiproliferative effects by inhibiting the activity of certain enzymes involved in DNA replication and cell division. Additionally, this compound has been shown to modulate the activity of certain signaling pathways involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. Studies have suggested that the compound may induce cell cycle arrest and apoptosis in cancer cells, while also promoting neuroprotection in models of neurodegenerative diseases. Additionally, this compound has been shown to inhibit the growth of various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
N-benzyl-N'-(2-furylmethyl)-6-(4-morpholinyl)-1,3,5-triazine-2,4-diamine has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, the compound has been extensively studied for its potential applications in various fields, providing a wealth of information for researchers. However, the compound also has some limitations for lab experiments. The mechanism of action of this compound is not fully understood, which may limit its potential applications. Additionally, the compound may exhibit toxicity at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-benzyl-N'-(2-furylmethyl)-6-(4-morpholinyl)-1,3,5-triazine-2,4-diamine. One potential direction is to further investigate the mechanism of action of the compound, which may provide insights into its potential applications in various fields. Additionally, future research could focus on optimizing the synthesis and purification methods for this compound, which may improve its availability and reduce its toxicity. Furthermore, future research could investigate the potential of this compound as a therapeutic agent for various diseases, including cancer, neurodegenerative diseases, and infectious diseases.
Scientific Research Applications
N-benzyl-N'-(2-furylmethyl)-6-(4-morpholinyl)-1,3,5-triazine-2,4-diamine has been extensively studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. The compound has been shown to exhibit potent antiproliferative activity against various cancer cell lines, including breast, lung, and prostate cancer. Additionally, this compound has been shown to have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. Furthermore, the compound has been investigated for its potential as an antimicrobial agent against various bacterial and fungal strains.
Properties
IUPAC Name |
4-N-benzyl-2-N-(furan-2-ylmethyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O2/c1-2-5-15(6-3-1)13-20-17-22-18(21-14-16-7-4-10-27-16)24-19(23-17)25-8-11-26-12-9-25/h1-7,10H,8-9,11-14H2,(H2,20,21,22,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLWCAHQTBFMUNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=NC(=N2)NCC3=CC=CO3)NCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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